Cas no 656825-62-6 (1H-Pyrazol-5-ol, 4-methyl-1-propyl-3-(trifluoromethyl)-)

1H-Pyrazol-5-ol, 4-methyl-1-propyl-3-(trifluoromethyl)- structure
656825-62-6 structure
Product Name:1H-Pyrazol-5-ol, 4-methyl-1-propyl-3-(trifluoromethyl)-
CAS No:656825-62-6
MF:C8H11F3N2O
MW:208.180952310562
CID:1700114
Update Time:2024-09-02

1H-Pyrazol-5-ol, 4-methyl-1-propyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-ol, 4-methyl-1-propyl-3-(trifluoromethyl)-
    • Inchi: 1S/C8H11F3N2O/c1-3-4-13-7(14)5(2)6(12-13)8(9,10)11/h14H,3-4H2,1-2H3
    • InChI Key: VRQRHZYWVRBREN-UHFFFAOYSA-N
    • SMILES: N1(CCC)C(O)=C(C)C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 208.08243

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 260.3±35.0 °C(Predicted)
  • PSA: 38.05
  • pka: 8.60±0.33(Predicted)
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